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Cat. No.: B1207489 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Acethion is an organophosphate insecticide that has been utilized for the control of various

insect pests. This technical guide provides a comprehensive overview of Acethion and its

primary acid metabolite, Acethion acid. It delves into their chemical identities, physicochemical

properties, mechanisms of action, metabolic pathways, and toxicological profiles. Detailed

experimental protocols for the analysis of Acethion and the assessment of its biological activity

are also presented. This document aims to serve as a critical resource for researchers and

professionals engaged in the study and development of insecticides and related compounds.

Chemical Identification and Synonyms
This guide addresses two distinct but related chemical entities: Acethion, the active

insecticide, and Acethion acid, a potential metabolite.

Acethion
IUPAC Name:S-(ethoxycarbonylmethyl) O,O-diethyl phosphorodithioate[1]

CAS Number: 919-54-0[2][3][4][5]

Synonyms: Acethione, Azethion, ENT 25650, Ethoxyphas, Ethoxyphos, Hercules 4580,

Prothion, O,O-Diethyl S-carboethoxymethyl dithiophosphate, O,O-Diethyl S-
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carboethoxymethyl phosphorodithioate, Phosphorodithioic acid, O,O-diethyl ester, S-ester

with ethyl mercaptoacetate[6]

Acethion acid
IUPAC Name: 2-diethoxyphosphinothioylsulfanylacetic acid[7]

CAS Number: 20819-59-4[7]

Synonyms:O,O-Diethyl S-carboxymethyl phosphorodithioate, BRN 4744077,

Phosphorodithioic acid, O,O-diethyl ester, S-ester with mercaptoacetate[7]

Physicochemical Properties
A summary of the key physicochemical properties of Acethion and Acethion acid is presented

below. This data is crucial for understanding their environmental fate, transport, and biological

interactions.

Property Acethion (CAS 919-54-0)
Acethion acid (CAS 20819-
59-4)

Molecular Formula C8H17O4PS2 C6H13O4PS2

Molecular Weight 272.32 g/mol [2][4] 244.3 g/mol [7]

Physical State Liquid[6] -

Boiling Point 137 °C at 1.5 Torr[3] -

Density 1.1800 g/cm³[3] 1.35 g/cm³

Vapor Pressure 0.000534 mm Hg[6] -

Water Solubility Moderately soluble[8] -

XLogP3-AA - 2[7]

Mechanism of Action: Acetylcholinesterase
Inhibition
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The primary mechanism of toxicity for Acethion, like other organophosphate insecticides, is

the inhibition of the enzyme acetylcholinesterase (AChE). AChE is critical for the termination of

nerve impulses at cholinergic synapses by hydrolyzing the neurotransmitter acetylcholine.

The inhibition of AChE by Acethion leads to an accumulation of acetylcholine in the synaptic

cleft. This results in continuous stimulation of cholinergic receptors, leading to a state of

hyperexcitation, paralysis, and ultimately, the death of the insect. The process involves the

phosphorylation of a serine residue within the active site of the AChE enzyme by the

organophosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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